2-(2-chlorophenoxy)-N-(2,4-dichlorobenzyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[(2,4-dichlorophenyl)methyl]acetamide
• InChI: InChI=1S/C15H12Cl3NO2/c16-11-6-5-10(13(18)7-11)8-19-15(20)9-21-14-4-2-1-3-12(14)17/h1-7H,8-9H2,(H,19,20)
• InChI Key: JXVFDHIKSIULSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C15H12Cl3NO2
• Molecular Weight: 344.6 g/mol

Description

2-(2-chlorophenoxy)-N-(2,4-dichlorobenzyl)acetamide, also known as propanil, is a widely used herbicide in agriculture. It was first introduced in the 1950s and has since become a popular choice for controlling weeds in rice paddies, as well as in other crops such as cotton, maize, and wheat. Propanil is known for its broad-spectrum activity against a wide range of weeds, making it an effective tool for farmers worldwide.

Mechanism of Action

Propanil works by inhibiting photosynthesis in plants, which ultimately leads to their death. It does this by interfering with the electron transport chain in chloroplasts, which is responsible for the production of ATP and NADPH. Propanil specifically targets photosystem II, which is involved in the light-dependent reactions of photosynthesis.
Biochemical and Physiological Effects:
Propanil has been shown to have effects on the biochemical and physiological processes of plants. Studies have found that 2-(2-chlorophenoxy)-N-(2,4-dichlorobenzyl)acetamide can alter the levels of various metabolites in plants, including amino acids, carbohydrates, and organic acids. Propanil has also been found to affect the activity of enzymes involved in photosynthesis and respiration.

Advantages and Limitations for Lab Experiments

Propanil has several advantages for use in lab experiments. It is a relatively simple compound that is easy to synthesize and purify. Propanil is also readily available and has a long shelf life. However, 2-(2-chlorophenoxy)-N-(2,4-dichlorobenzyl)acetamide has limitations in terms of its toxicity and potential effects on non-target organisms. Careful consideration must be given to the concentration and duration of exposure when using this compound in lab experiments.

Future Directions

There are several potential future directions for research on 2-(2-chlorophenoxy)-N-(2,4-dichlorobenzyl)acetamide. One area of interest is the development of this compound analogs with improved herbicidal properties and reduced toxicity. Another area of research is the investigation of this compound's effects on soil microorganisms and the potential impacts on soil health. Additionally, there is a need for further research on the environmental fate and transport of this compound and its potential impacts on water quality.
In conclusion, this compound, or this compound, is a widely used herbicide with potential applications in scientific research. Its mechanism of action involves the inhibition of photosynthesis in plants, and it has been found to have effects on the biochemical and physiological processes of plants. While this compound has advantages for use in lab experiments, careful consideration must be given to its potential toxicity and effects on non-target organisms. There are several potential future directions for research on this compound, including the development of analogs with improved properties and further investigation of its environmental impacts.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-(2,4-dichlorobenzyl)acetamide involves the reaction of 2-chlorophenol with 2,4-dichlorobenzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with acetic anhydride to form the final compound, this compound. The synthesis of this compound is relatively simple and can be carried out on a large scale, making it an economical choice for herbicide production.

Scientific Research Applications

Propanil has been extensively studied for its herbicidal properties and its effects on the environment. Research has shown that 2-(2-chlorophenoxy)-N-(2,4-dichlorobenzyl)acetamide can have negative impacts on non-target organisms such as fish, insects, and plants. However, this compound has also been found to have potential applications in scientific research.